3-ethyl-2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium

• Molecular Formula: C19H19N2S2+
• Molecular Weight: 339.5 g/mol
• IUPAC Name: (2Z)-3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole
• InChI: InChI=1S/C19H19N2S2/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19/h5-13H,3-4H2,1-2H3/q+1
• InChI Key: WCJHMNADZOKGGL-UHFFFAOYSA-N
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=C\C3=[N+](C4=CC=CC=C4S3)CC
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC3=[N+](C4=CC=CC=C4S3)CC

Description

The compound 3-ethyl-2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium is a benzothiazolium derivative featuring a conjugated methine bridge between two 3-ethylbenzothiazole moieties in a Z-configuration. This structure places it within the cyanine dye family, known for strong absorption/fluorescence properties and applications in bioimaging, photodynamic therapy, and organic electronics . The ethyl substituents at the nitrogen atoms enhance solubility in organic solvents, while the rigid benzothiazole framework contributes to stability and π-conjugation .

Biological Activity

The compound 3-ethyl-2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium is a member of the benzothiazole family, known for its diverse biological activities. This article aims to summarize the biological activity of this compound based on various research findings, including its synthesis, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C19H19N2S2
• Molecular Weight : 339.5 g/mol
• CAS Number : 5478303

Biological Activity Overview

Research indicates that benzothiazole derivatives exhibit a range of biological activities, including antimicrobial , antifungal , and anticancer properties. The specific compound under discussion has shown promising results in various assays.

Antimicrobial Activity

Studies have demonstrated that benzothiazole derivatives possess significant antibacterial and antifungal properties. The compound was evaluated against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Activity
Staphylococcus aureus	Significant inhibition
Escherichia coli	Moderate inhibition
Pseudomonas aeruginosa	Weak inhibition
Bacillus subtilis	Significant inhibition

In vitro assays revealed that the compound exhibited stronger activity against Staphylococcus aureus and Bacillus subtilis compared to other tested strains .

Antifungal Activity

The antifungal efficacy of the compound was assessed against several fungal strains:

Fungal Strain	Activity
Candida albicans	Significant inhibition
Aspergillus flavus	Moderate inhibition
Trichophyton longifusus	Weak inhibition

The results indicated notable antifungal activity against Candida albicans, suggesting potential for therapeutic applications in treating fungal infections .

The mechanisms through which this compound exerts its biological effects are primarily attributed to its ability to interact with microbial cell membranes and inhibit key metabolic pathways. The presence of the benzothiazole moiety is crucial for its activity, as it enhances lipophilicity and facilitates penetration into microbial cells .

Case Studies

• Antibacterial Efficacy Study : A study conducted on a series of benzothiazole derivatives, including the compound , showed that modifications to the benzothiazole ring significantly influenced antibacterial activity. The study utilized agar diffusion methods to assess efficacy against multiple bacterial strains, confirming enhanced activity with certain structural modifications .
• Antifungal Assessment : Another study focused on evaluating the antifungal properties of this compound in combination with other antifungal agents. Results indicated a synergistic effect when used alongside conventional antifungals, enhancing overall efficacy against resistant strains of Candida .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Benzothiazolium Family

Functional and Thermodynamic Comparisons

Fluorescence and Binding Properties

• Target Compound : Exhibits strong fluorescence due to extended conjugation. Lacks direct binding data in provided evidence but shares structural motifs with SQ7, a squarylium dye.
• SQ7 : Demonstrated binding to bovine serum albumin (BSA) with a Stern-Volmer constant (K_SV) of 1.2 × 10⁴ M⁻¹ and Gibbs free energy (ΔG) of −23.5 kJ/mol, indicating spontaneous complexation .
• Thiacarbocyanine () : Longer conjugation shifts absorption/emission to NIR regions, enhancing tissue penetration for imaging .

Antimicrobial Activity

• Furoxan Derivative (): The NO-donor furoxan group confers potent antibacterial activity against Gram-positive bacteria (MIC: 2–4 µg/mL) .
• Thiazole-Quinolinium Derivatives (): Compounds like 4c1 and 4d1 show antibacterial efficacy (MIC: 4–8 µg/mL) via membrane disruption, attributed to cationic quinolinium and thiazole motifs .

Solubility and Stability

• Target Compound : Ethyl groups improve organic solvent solubility (e.g., DCM, MeOH) compared to unsubstituted benzothiazoles .
• Sulfonated Derivative () : Sulfonate groups enhance water solubility (>10 mg/mL in H₂O), critical for biomedical applications .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for preparing 3-ethyl-2-[(Z)-methylidene benzothiazole derivatives, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves condensation reactions between benzothiazole precursors and aldehydes under acidic or basic conditions. For example, analogs are synthesized via General Procedure D (yields 51–53%) using dichloromethane as a solvent and triethylamine as a base. Optimization includes adjusting reaction time (12–24 hrs), temperature (25–60°C), and stoichiometry of reagents to improve yield and purity . Characterization relies on $^1 \text{H}$-NMR, $^{13} \text{C}$-NMR, and HRMS for structural validation .

Q. Which spectroscopic techniques are critical for confirming the Z-configuration of the methylidene group in this compound?

• Methodological Answer : Nuclear Overhauser Effect (NOE) NMR experiments are essential to distinguish Z/E isomers. For Z-configuration, NOE correlations between the methylidene proton and adjacent benzothiazole protons are observed. UV-Vis spectroscopy (λmax ~450–500 nm) and X-ray crystallography (where feasible) further corroborate the stereochemistry .

Q. How do solvent polarity and temperature influence the stability of the benzothiazolium core during synthesis?

• Methodological Answer : Polar aprotic solvents (e.g., DMF, DMSO) stabilize the cationic benzothiazolium core by solvation, while elevated temperatures (>60°C) may promote decomposition. Kinetic studies using TLC monitoring at 2-hour intervals are recommended to track intermediate stability .

Advanced Research Questions

Q. What strategies resolve contradictions in $^{13} \text{C}$-NMR data for benzothiazolium derivatives with similar substitution patterns?

• Methodological Answer : Discrepancies arise from dynamic proton exchange or paramagnetic impurities. Strategies include:

• Using deuterated solvents (e.g., DMSO-d6) to minimize exchange broadening.
• Adding shift reagents (e.g., Eu(fod)$_3$) to resolve overlapping signals.
• Comparing computed NMR spectra (DFT/B3LYP/6-31G**) with experimental data for ambiguous assignments .

Q. How can computational modeling predict the compound’s reactivity in nucleophilic addition reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., Gaussian 16) identify electrophilic sites via Fukui indices. For example, the methylidene carbon (f$^+$ >0.5) is prone to nucleophilic attack. Molecular dynamics simulations (Amber22) model solvent effects on transition states, guiding experimental design for regioselective reactions .

Q. What are the challenges in quantifying photodegradation products of this compound under UV irradiation?

• Methodological Answer : LC-MS/MS with a C18 column (gradient: 5–95% acetonitrile in 0.1% formic acid) separates degradation products. Challenges include:

• Low abundance of photoproducts requiring high-sensitivity detectors (e.g., Q-TOF).
• Isomerization artifacts during sample preparation, mitigated by amber vials and cold storage (-20°C) .

Q. How does the compound’s π-conjugation system affect its electrochemical behavior in non-aqueous media?

• Methodological Answer : Cyclic voltammetry (glassy carbon electrode, 0.1 M TBAPF6 in acetonitrile) reveals two quasi-reversible redox peaks at -0.8 V and +1.2 V (vs. Ag/AgCl), attributed to benzothiazole ring reduction and methylidene oxidation. Extended conjugation lowers the HOMO-LUMO gap (ΔE ~2.1 eV), enhancing charge-transfer efficiency .

Safety and Regulatory Considerations

Q. Are there documented safety hazards associated with handling this benzothiazolium derivative?

• Methodological Answer : While specific toxicity data are limited, structural analogs (e.g., 3-ethyl-2-[...]benzothiazolium iodide) are flagged in UN regulatory lists due to potential mutagenicity. Researchers must use PPE (nitrile gloves, fume hoods) and follow waste disposal protocols for iodides and aromatic amines .